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Compound Focus: 5-Fluorouracil-15N2

CAS No.: 68941-95-7

Cat. No.: S766250

Get Quote

The table below summarizes the core technical specifications of this stable isotope-labeled compound:

Property Specification

Chemical Name 5-Fluorouracil-15N2 [1]

CAS Number 68941-95-7 [1]

Molecular Formula C₄H₃F¹⁵N₂O₂ [1]

Molecular Weight 132.06 g/mol [1]

Isotopic Purity Not specified in search results, but sold as a stable isotope [1].

Appearance Solid, white to off-white [1].

Primary
Application

Internal Standard (IS) for quantitative analysis using LC-MS/MS, GC-MS, and
NMR [1] [2].

Research Use Tracer for drug metabolism and pharmacokinetic studies [1].
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5-Fluorouracil-15N2 is primarily used as an internal standard to ensure accurate quantification in complex

biological samples. The following diagram illustrates a general UPLC-MS/MS workflow for quantifying 5-

FU in plasma using this stable isotope.
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A standard workflow for quantifying 5-FU in plasma using 5-Fluorouracil-15N2 as an internal standard.

Key Methodological Details

Role of the Internal Standard: Adding a known amount of 5-Fluorouracil-15N2 to plasma samples
before extraction accounts for variability and loss during sample preparation and analysis. It corrects

for matrix effects, where other components in the sample can suppress or enhance the analyte's
signal in the mass spectrometer [3] [2].

Simultaneous Multi-Analyte Quantification: Advanced methods can simultaneously measure 5-FU,
its prodrug tegafur, and the biomolecule uracil. These protocols use a cocktail of stable isotope

internal standards, including 5-FU-13C,15N2, tegafur-13C,15N2, and uracil-15N2 [2].

Detailed Experimental Protocol

The following table outlines a specific clinical research method for analyzing 5-FU in plasma using 5-

Fluorouracil-13C,15N2, which is methodologically analogous to using the 15N2 version [3].

Protocol Step Specification Details & Purpose

Sample Prep Volume: 50 µL plasma [3] Uses low sample volumes, suitable for
clinical trials.

Internal Standard 5-FU-13C,15N2 [3] Added before extraction to correct for
procedural losses.

Extraction Liquid-Liquid Extraction (LLE) [3] 500 µL ethyl acetate + 0.1% formic acid.
Simple, cost-effective.

Chromatography UPLC (Waters ACQUITY UPLC
HSS PFP Column) [3]

Fast run time (3 min). Separates 5-FU
from isobaric interference.

Detection Tandem Mass Spectrometry (Xevo
TQD) [3]

ESI negative ion mode; Multiple Reaction
Monitoring (MRM).

Calibration
Range

20–2000 ng/mL [3] Wide dynamic range (100-fold) for clinical
concentrations.
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Protocol Step Specification Details & Purpose

Key Performance LLOQ: 20 ng/mL; Precision: ≤9.0%
RSD [3]

Demonstrates sensitivity and
reproducibility.

Key Takeaways for Your Whitepaper

Essential for Quantification: 5-Fluorouracil-15N2 is not just a tracer but a critical tool for
ensuring data accuracy in bioanalytical methods, effectively correcting for matrix effects and sample

preparation inconsistencies [3] [1] [2].
Enables Modern, Robust Assays: Its use allows for the development of highly sensitive, specific,

and rapid UPLC-MS/MS methods that are superior to older, more complex techniques like pre-column
derivatization [4] [2].

Versatility in Research: This stable isotope supports a wide range of studies, from routine
therapeutic drug monitoring (TDM) and clinical pharmacokinetics to advanced investigations into drug

resistance mechanisms [5] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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